Cas no 332101-16-3 (<br>N-(3,4-Dimethyl-phenyl)-2-(5-phenyl-[1,3,4]oxadiazol-2-ylsulfanyl)-acetamid e)

• Product Name: <br>N-(3,4-Dimethyl-phenyl)-2-(5-phenyl-[1,3,4]oxadiazol-2-ylsulfanyl)-acetamid e
• CAS No: 332101-16-3
• MF: C₁₈H₁₇N₃O₂S
• MW: 339.411482572556
• CID: 3070005
• PubChem ID: 776422
• Update Time: 2025-10-05

<br>N-(3,4-Dimethyl-phenyl)-2-(5-phenyl-[1,3,4]oxadiazol-2-ylsulfanyl)-acetamid e Chemical and Physical Properties

Names and Identifiers

• <br>N-(3,4-Dimethyl-phenyl)-2-(5-phenyl-[1,3,4]oxadiazol-2-ylsulfanyl)-acetamid e
• STK124600
• ZINC00266048
• N-(3,4-dimethylphenyl)-2-[(5-phenyl-1,3,4-oxadiazol-2-yl)sulfanyl]acetamide
• N-(3,4-Dimethyl-phenyl)-2-(5-phenyl-[1,3,4]oxadiazol-2-ylsulfanyl)-acetamide
• AG-690/13507845
• 332101-16-3
• AKOS000370964
• N-(3,4-Dimethylphenyl)-2-((5-phenyl-1,3,4-oxadiazol-2-yl)thio)acetamide
• CLB49306

• MDL： MFCD01817493
• Inchi： 1S/C18H17N3O2S/c1-12-8-9-15(10-13(12)2)19-16(22)11-24-18-21-20-17(23-18)14-6-4-3-5-7-14/h3-10H,11H2,1-2H3,(H,19,22)
• InChI Key： CJWSWVFYPKDMSX-UHFFFAOYSA-N
• SMILES： S(C1=NN=C(C2C=CC=CC=2)O1)CC(NC1C=CC(C)=C(C)C=1)=O

Computed Properties

• Exact Mass: 339.10414797Da
• Monoisotopic Mass: 339.10414797Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 93.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides